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Compound of Interest

Compound Name: SR 11302

Cat. No.: B1662608

Essential Safety and Handling Guide for SR
11302

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for the
activator protein-1 (AP-1) inhibitor, SR 11302. Adherence to these procedures is critical for
ensuring laboratory safety and maintaining the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)

While SR 11302 is not classified as a hazardous substance or mixture, standard laboratory
safety protocols should be strictly followed.[1] Retinoids as a class of compounds warrant
careful handling to minimize exposure.

Recommended Personal Protective Equipment:
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PPE Category Item Specification
Nitrile or latex gloves are
suitable. Consult your

Hand Protection Chemical-resistant gloves institution's safety guidelines

and the glove manufacturer's

compatibility chart.

Must be worn at all times when

Safety glasses with side

Eye Protection

handling SR 11302 in solid or

shields or goggles

solution form.

A standard lab coat is required

Body Protection Laboratory coat to protect against accidental
spills.
Work should be conducted in a
well-ventilated area or a
Respiratory Protection Not generally required chemical fume hood to avoid

inhalation of dust or aerosols.

[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of SR 11302 is fundamental to its safe

handling and use in experimental settings.

Property

Value

Molecular Formula

C26H3202

Molecular Weight 376.53 g/mol [1]
Appearance Solid Powder
CAS Number 160162-42-5[1]

Solubility Data
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Proper solubilization is critical for experimental success and safety. Use the following
information as a guide for preparing stock solutions.

Solvent Solubility
DMSO 10 mg/mL
DMF 20 mg/mL
Ethanol 0.5 mg/mL
DMF:PBS (pH 7.2) (1:2) 0.33 mg/mL

Operational Plan: Handling and Storage

A systematic approach to handling and storage is essential to prevent contamination and
degradation of SR 11302.

Handling Protocol:

o Preparation: Before handling, ensure the work area (preferably a chemical fume hood) is
clean and uncluttered. Assemble all necessary equipment and reagents.

o Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in Section 1.

o Weighing: If working with the solid form, carefully weigh the required amount in a designated
weighing boat or on weighing paper. Avoid creating dust.

o Solubilization: Add the appropriate solvent to the solid to achieve the desired concentration.
If necessary, sonication can be used to aid dissolution.

o Use in Experiments: Handle solutions with care, avoiding splashes and aerosol generation.

o Post-Handling: After use, securely cap all containers. Clean the work area and any
contaminated equipment. Remove and dispose of gloves properly. Wash hands thoroughly
with soap and water.

Storage Protocol:
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Short-term (days to weeks): Store at 0 - 4°C.

Long-term (months to years): For maximum stability, store at -20°C.[2]

Stock Solutions: Store stock solutions at -80°C and use within 6 months.[3]

General: Keep the container tightly sealed in a dry, dark, and well-ventilated area.[2] Protect
from light.[3]

Disposal Plan

As SR 11302 is not classified as hazardous, disposal procedures for non-hazardous chemical
waste should be followed. However, it is imperative to consult and adhere to your institution's
specific Environmental Health and Safety (EHS) guidelines.

General Disposal Guidelines:

e Segregation: Keep SR 11302 waste separate from hazardous waste to avoid unnecessary
disposal costs.[4]

e Solid Waste:
o Place uncontaminated, empty containers in the regular trash after defacing the label.

o For small quantities of solid SR 11302, consult your EHS for guidance. Some institutions
may permit disposal in the regular trash, while others may require it to be collected as

chemical waste.
e Liquid Waste:
o Do not pour concentrated solutions of SR 11302 down the drain.

o Agueous solutions of non-hazardous materials may be permissible for drain disposal in
some localities, but always check with your institution's EHS first.[5]

o Collect liquid waste containing SR 11302 in a clearly labeled, sealed container for disposal
through your institution's chemical waste program.
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Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling SR 11302 in a laboratory
setting, from initial preparation to final disposal.
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Caption: Procedural workflow for the safe handling of SR 11302.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling SR 11302].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662608#personal-protective-equipment-for-
handling-sr-11302]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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